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Compound of Interest

Compound Name: 1-Pentanesulfonic acid

Cat. No.: B1217326

For Researchers, Scientists, and Drug Development Professionals

1-Pentanesulfonic acid and its sodium salt are valuable reagents in various laboratory and
manufacturing processes, particularly in applications like High-Performance Liquid
Chromatography (HPLC). A thorough understanding of its safety profile and proper handling
procedures is paramount to ensure the well-being of laboratory personnel and the integrity of
research. This technical guide provides a comprehensive overview of the safety data and
handling precautions for 1-Pentanesulfonic acid, drawing from multiple safety data sheets
(SDS).

Physicochemical Properties

Understanding the fundamental physical and chemical properties of a substance is the first
step in safe handling. 1-Pentanesulfonic acid is typically encountered as its sodium salt,
which is a white, crystalline solid.
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Property Value References
Chemical Formula CsH11NaOsS (Sodium Salt) [1112]
) 174.19 g/mol (Anhydrous
Molecular Weight _ [1][3]

Sodium Salt)
192.22 g/mol (Monohydrate )
Sodium Salt)
Appearance White crystalline powder [11[3]
Odor Odorless [1][3]
Melting Point >300 °C [1114]
Solubility Soluble in water [3]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1-Pentanesulfonic acid and its sodium salt are classified as irritants.

Hazard GHS Hazard

. Category References
Classification Statement
Skin H315: Causes skin

. . Category 2 o [516][7]
Corrosion/Irritation irritation
Serious Eye H319: Causes serious

L Category 2 o [516][7]

Damage/Eye lIrritation eye irritation

Specific target organ
o ] H335: May cause
toxicity — single Category 3 _ o [6][7][8]
respiratory irritation
exposure

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures are crucial. The
following table summarizes the recommended procedures.
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Exposure Route First-Aid Protocol References

Remove the individual to fresh
) air. If breathing is difficult, give
Inhalation _ [1][4][9]
oxygen. Seek medical

attention if symptoms persist.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact _ _ [4][9][10]
contaminated clothing. Get
medical attention if irritation

develops or persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact ] [11[4109]
Remove contact lenses if
present and easy to do.
Continue rinsing. Get medical

attention.

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water and give 2-4

Ingestion cupfuls of milk or water. Never [21[4119]
give anything by mouth to an
unconscious person. Get

medical aid.

Handling and Storage Protocols

Adherence to proper handling and storage protocols is essential to minimize the risk of
exposure and maintain the chemical's stability.

Handling:

e Ensure adequate ventilation in the work area.[9][11]
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Avoid breathing dust.[4][12]

Do not get in eyes, on skin, or on clothing.[11][13]

Wash hands thoroughly after handling.[2][11]

Wear appropriate personal protective equipment (PPE).[4][9]

Storage:

o Keep container tightly closed in a dry, cool, and well-ventilated place.[4][8][11]
» Store away from incompatible materials such as strong oxidizing agents.[4][9]

e Protect from moisture.[1][13]

Personal Protective Equipment (PPE)

The use of appropriate PPE is a critical barrier against exposure.
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PPE Type Specifications References

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
Eye/Face Protection OSHA's eye and face [9][10]
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

Wear appropriate protective
Skin Protection gloves and clothing to prevent [4][9][10]

skin exposure.

A NIOSH/MSHA or European
Standard EN 149 approved
) ) respirator should be used if
Respiratory Protection o [9][10]
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safe cleanup.
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. Containment and Cleanup
Spill Size References
Procedure

Use appropriate tools to put
the spilled solid in a
convenient waste disposal
container. Finish cleaning by
Small Spill spreading water on the [4]
contaminated surface and
dispose of according to local
and regional authority

requirements.

Use a shovel to put the
material into a convenient

Large Spill waste disposal container. [4][11]
Avoid generating dust. Provide

ventilation.

Fire-Fighting Measures

While not highly flammable, 1-Pentanesulfonic acid can be combustible at high temperatures.

Aspect Details References

Use water spray, alcohol-
Suitable Extinguishing Media resistant foam, dry chemical, [2][8][14]
or carbon dioxide.

Unsuitable Extinguishing Do not use a heavy water [][14]
Media stream.

Carbon monoxide, carbon
dioxide, sulfur oxides, and [2][4]117]

Hazardous Combustion

Products ) )
sodium oxides.
Wear a self-contained
Firefighter Protection breathing apparatus (SCBA) [718]

and full protective gear.
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Logical Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1-
Pentanesulfonic acid, from preparation to disposal.
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Caption: Workflow for Safe Handling of 1-Pentanesulfonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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